molecular formula C10H11NO4 B8271858 4-Formyl-3-hydroxy-phenyl dimethylcarbamate

4-Formyl-3-hydroxy-phenyl dimethylcarbamate

Cat. No.: B8271858
M. Wt: 209.20 g/mol
InChI Key: ONICHPSPTUTLCF-UHFFFAOYSA-N
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Description

4-Formyl-3-hydroxy-phenyl dimethylcarbamate is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NO4

Molecular Weight

209.20 g/mol

IUPAC Name

(4-formyl-3-hydroxyphenyl) N,N-dimethylcarbamate

InChI

InChI=1S/C10H11NO4/c1-11(2)10(14)15-8-4-3-7(6-12)9(13)5-8/h3-6,13H,1-2H3

InChI Key

ONICHPSPTUTLCF-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)OC1=CC(=C(C=C1)C=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (5.74 g, 239 mmol), which was prepared free from mineral oil by washing with hexane, in dimethylformamide (100 ml) was added 2,4-dihydroxybenzaldehyde (15.0 g, 109 mmol) at 0° C. with stirring, and the resulting mixture was stirred for 30 minutes at 0° C. under a nitrogen atmosphere. Subsequently, N,N-dimethylcarbamoyl chloride (10.1 ml, 110 mmol) was added at 0° C., and the resulting mixture was stirred for 2 hours at room temperature under a nitrogen atmosphere. After stirring, water (300 ml) was added to the reaction mixture, and the resulting mixture was washed with ethyl acetate (200 ml×1). The aqueous layer was acidified to pH 1 with concentrated hydrochloric acid and extracted with ethyl acetate (200 ml×3). The extract was washed successively with water (300 ml×3) and saturated aqueous sodium chloride solution (200 ml×2), dried over anhydrous sodium sulfate, filtered, and evaporated in vacuo to afford the crude product. The crude product was purified by chromatography on a silica gel column using a mixed solvent of hexane and ethyl acetate (5:1-1:2) as the eluent to afford the title compound (6.78 g, yield: 30%) as a colorless solid.
Quantity
5.74 g
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step Two
Quantity
10.1 mL
Type
reactant
Reaction Step Three
Name
Quantity
300 mL
Type
solvent
Reaction Step Four
Yield
30%

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